3-(ethylthio)-4,5-diphenyl-4H-1,2,4-triazole

• IUPAC Name: 3-ethylsulfanyl-4,5-diphenyl-1,2,4-triazole
• InChI: InChI=1S/C16H15N3S/c1-2-20-16-18-17-15(13-9-5-3-6-10-13)19(16)14-11-7-4-8-12-14/h3-12H,2H2,1H3
• InChI Key: FJXLSCRPRNOUAO-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NN=C(N1C2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C16H15N3S
• Molecular Weight: 281.4 g/mol

Description

3-(ethylthio)-4,5-diphenyl-4H-1,2,4-triazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a triazole derivative that has been synthesized using different methods.

Mechanism of Action

The mechanism of action of 3-(ethylthio)-4,5-diphenyl-4H-1,2,4-triazole is not fully understood. However, studies have shown that this compound exhibits its anti-tumor activity by inducing apoptosis in cancer cells. It has also been found to inhibit the growth of cancer cells by blocking the cell cycle at different stages. The antimicrobial activity of this compound is thought to be due to its ability to disrupt the cell membrane of bacteria and fungi.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-(ethylthio)-4,5-diphenyl-4H-1,2,4-triazole have been studied in vitro and in vivo. In vitro studies have shown that this compound is cytotoxic to cancer cells and exhibits low toxicity towards normal cells. In vivo studies have shown that 3-(ethylthio)-4,5-diphenyl-4H-1,2,4-triazole has a good pharmacokinetic profile and can be administered orally or intravenously. However, more studies are needed to determine the long-term effects of this compound on the human body.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-(ethylthio)-4,5-diphenyl-4H-1,2,4-triazole in lab experiments is its potent anti-tumor and antimicrobial activity. This makes it an ideal compound for studying the mechanism of action of anti-cancer and antimicrobial agents. Additionally, this compound is relatively easy to synthesize and can be obtained in high yields. However, one of the limitations of using this compound in lab experiments is its low solubility in water. This can make it difficult to prepare solutions for in vitro studies.

Future Directions

There are several future directions for research on 3-(ethylthio)-4,5-diphenyl-4H-1,2,4-triazole. One of the most promising directions is the development of new anti-cancer and antimicrobial agents based on the structure of this compound. Additionally, more studies are needed to determine the long-term effects of this compound on the human body. Finally, the potential applications of this compound in the field of materials science should be explored further.
Conclusion:
In conclusion, 3-(ethylthio)-4,5-diphenyl-4H-1,2,4-triazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods and has been studied extensively for its anti-tumor and antimicrobial activity. The mechanism of action of this compound is not fully understood, but it is thought to induce apoptosis in cancer cells and disrupt the cell membrane of bacteria and fungi. While this compound has several advantages for lab experiments, its low solubility in water is a limitation. Finally, there are several future directions for research on this compound, including the development of new anti-cancer and antimicrobial agents and exploring its potential applications in the field of materials science.

Synthesis Methods

The synthesis of 3-(ethylthio)-4,5-diphenyl-4H-1,2,4-triazole has been reported using different methods. One of the most common methods involves the reaction of ethylthiourea with benzophenone hydrazone in the presence of acetic acid. The reaction yields 3-(ethylthio)-4,5-diphenyl-4H-1,2,4-triazole as a white crystalline solid. Other methods involve the use of different reagents and solvents, but the overall process is similar.

Scientific Research Applications

3-(ethylthio)-4,5-diphenyl-4H-1,2,4-triazole has been studied extensively for its potential applications in various fields. One of the most significant applications of this compound is in the field of medicinal chemistry. Studies have shown that 3-(ethylthio)-4,5-diphenyl-4H-1,2,4-triazole has potent anti-tumor activity against various cancer cell lines. It has also been found to exhibit antimicrobial activity against different strains of bacteria and fungi. Additionally, this compound has been studied for its potential applications in the field of materials science as a building block for the synthesis of new materials.